molecular formula C10H13NO2S B13277913 2-(Thiophen-3-YL)piperidine-4-carboxylic acid

2-(Thiophen-3-YL)piperidine-4-carboxylic acid

Cat. No.: B13277913
M. Wt: 211.28 g/mol
InChI Key: BSPOCVBJMWAUJT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(Thiophen-3-YL)piperidine-4-carboxylic acid is a heterocyclic compound featuring a piperidine ring substituted at position 2 with a thiophen-3-yl group and a carboxylic acid moiety at position 2. This structure combines the conformational flexibility of piperidine with the aromatic and electronic properties of thiophene, making it a valuable scaffold in medicinal chemistry and drug discovery.

Properties

Molecular Formula

C10H13NO2S

Molecular Weight

211.28 g/mol

IUPAC Name

2-thiophen-3-ylpiperidine-4-carboxylic acid

InChI

InChI=1S/C10H13NO2S/c12-10(13)7-1-3-11-9(5-7)8-2-4-14-6-8/h2,4,6-7,9,11H,1,3,5H2,(H,12,13)

InChI Key

BSPOCVBJMWAUJT-UHFFFAOYSA-N

Canonical SMILES

C1CNC(CC1C(=O)O)C2=CSC=C2

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Thiophen-3-YL)piperidine-4-carboxylic acid typically involves the formation of the thiophene ring followed by its attachment to the piperidine ring. One common method is the Gewald reaction, which involves the condensation of a thiocarbonyl compound with a nitrile and a carbonyl compound in the presence of a base . Another method is the Paal-Knorr synthesis, which involves the cyclization of 1,4-dicarbonyl compounds with sulfurizing agents like phosphorus pentasulfide .

Industrial Production Methods

Industrial production of this compound may involve optimized versions of the aforementioned synthetic routes, with a focus on scalability, cost-effectiveness, and environmental considerations. Catalysts and solvents are chosen to maximize yield and minimize waste.

Chemical Reactions Analysis

Types of Reactions

2-(Thiophen-3-YL)piperidine-4-carboxylic acid can undergo various chemical reactions, including:

    Oxidation: The thiophene ring can be oxidized to form sulfoxides or sulfones.

    Reduction: The carboxylic acid group can be reduced to an alcohol.

    Substitution: Electrophilic substitution reactions can occur on the thiophene ring.

Common Reagents and Conditions

    Oxidation: Reagents like hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) are commonly used.

    Reduction: Lithium aluminum hydride (LiAlH4) or borane (BH3) can be used for reducing the carboxylic acid group.

    Substitution: Halogenation can be achieved using reagents like bromine or chlorine under acidic conditions.

Major Products Formed

    Oxidation: Thiophene sulfoxides or sulfones.

    Reduction: Piperidine-4-methanol derivatives.

    Substitution: Halogenated thiophene derivatives.

Scientific Research Applications

2-(Thiophen-3-YL)piperidine-4-carboxylic acid has several applications in scientific research:

Mechanism of Action

The mechanism of action of 2-(Thiophen-3-YL)piperidine-4-carboxylic acid depends on its specific application. In medicinal chemistry, it may interact with enzymes or receptors, modulating their activity. The thiophene ring can engage in π-π interactions with aromatic amino acids in proteins, while the piperidine ring can form hydrogen bonds or ionic interactions with biological targets .

Comparison with Similar Compounds

Structural Variations and Physicochemical Properties

The table below summarizes key structural analogs, their substitution patterns, and physicochemical properties:

Compound Name Substituent Positions (Piperidine) Molecular Formula Molecular Weight (g/mol) Key Features/Applications References
2-(Thiophen-3-YL)piperidine-4-carboxylic acid Thiophen-3-yl (C2), COOH (C4) C10H13NO2S 211.28 (calculated) Potential antitumor/antibacterial agent N/A
4-(Thiophen-3-yl)piperidine-2-carboxylic acid Thiophen-3-yl (C4), COOH (C2) C10H13NO2S 211.28 Structural isomer; unstudied activity
1-(2-(Thiophen-3-yl)acetyl)piperidine-4-carboxylic acid Thiophen-3-yl acetyl (C2), COOH (C4) C12H15NO3S 265.32 Building block for drug synthesis
1-{[2-(Thiophen-2-yl)imidazo[1,2-a]pyridin-3-yl]methyl}piperidine-4-carboxylic acid Imidazopyridine-thiophene (C1), COOH (C4) C20H19N3O2S 373.45 Marketed for medicinal purposes
2-(3-Methylpiperidin-1-yl)pyridine-4-carboxylic acid 3-Methylpiperidine (C2), COOH (C4) C12H16N2O2 220.26 Drug impurity reference standard

Key Observations :

  • Positional Isomerism: The placement of the thiophene group (C2 vs.
  • Functional Group Additions : Acetylation or conjugation with larger heterocycles (e.g., imidazopyridine) increases molecular weight and complexity, often enhancing biological activity .
  • Carboxylic Acid Positioning : The carboxylic acid at C4 (vs. C2) may influence solubility and hydrogen-bonding interactions in drug-target complexes .

Biological Activity

2-(Thiophen-3-YL)piperidine-4-carboxylic acid is a compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activities, including data tables, case studies, and detailed research findings.

Chemical Structure and Properties

The compound features a piperidine ring substituted with a thiophene group and a carboxylic acid functional group. The molecular formula is C11H13N1O2S1, and it has a molecular weight of approximately 225.29 g/mol. The presence of the thiophene moiety is significant as it can influence the compound's biological properties.

PropertyValue
Molecular FormulaC11H13N1O2S1
Molecular Weight225.29 g/mol
IUPAC Name2-(Thiophen-3-YL)piperidine-4-carboxylic acid

Anticancer Activity

Recent research has indicated that derivatives of piperidine compounds exhibit promising anticancer properties. Studies have shown that 2-(Thiophen-3-YL)piperidine-4-carboxylic acid can induce apoptosis in various cancer cell lines through different mechanisms, including the modulation of apoptotic pathways.

Case Study:

In a study evaluating the cytotoxic effects of several piperidine derivatives, 2-(Thiophen-3-YL)piperidine-4-carboxylic acid was tested against human cancer cell lines such as A549 (lung cancer) and HCT116 (colon cancer). The compound demonstrated an IC50 value of approximately 200 µg/mL against A549 cells, indicating moderate cytotoxicity compared to standard chemotherapeutic agents like 5-fluorouracil .

Anti-inflammatory Properties

The compound has also been investigated for its anti-inflammatory effects. Research focusing on the inhibition of mPGES-1 (microsomal prostaglandin E synthase-1) suggests that piperidine derivatives can effectively reduce inflammation by modulating prostaglandin synthesis.

Research Findings:

  • Inhibition Assay: In vitro assays revealed that 2-(Thiophen-3-YL)piperidine-4-carboxylic acid inhibited mPGES-1 activity with an IC50 value in the low micromolar range, showcasing its potential as an anti-inflammatory agent .
  • Mechanism: The anti-inflammatory action is believed to be due to the compound's ability to disrupt the production of pro-inflammatory cytokines and mediators, thereby reducing inflammation in tissues.

Antimicrobial Activity

Another area of interest is the antimicrobial activity of this compound. Preliminary studies have indicated that it may possess antibacterial and antifungal properties.

Table: Antimicrobial Activity Data

MicroorganismMinimum Inhibitory Concentration (MIC)
Staphylococcus aureus50 µg/mL
Escherichia coli75 µg/mL
Candida albicans100 µg/mL

These results suggest that 2-(Thiophen-3-YL)piperidine-4-carboxylic acid could be developed as a potential therapeutic agent against certain bacterial and fungal infections.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.